2-chloro-N-1-naphthyl-4-(4H-1,2,4-triazol-4-yl)benzamide

• IUPAC Name: 2-chloro-N-naphthalen-1-yl-4-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C19H13ClN4O/c20-17-10-14(24-11-21-22-12-24)8-9-16(17)19(25)23-18-7-3-5-13-4-1-2-6-15(13)18/h1-12H,(H,23,25)
• InChI Key: HMUMLNXBFWKWSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=C(C=C(C=C3)N4C=NN=C4)Cl
• Molecular Formula: C19H13ClN4O
• Molecular Weight: 348.8 g/mol

Description

2-chloro-N-1-naphthyl-4-(4H-1,2,4-triazol-4-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CTB and is a member of the triazole family. CTB has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of CTB is not fully understood. However, studies have shown that CTB inhibits the activity of enzymes such as topoisomerase II and histone deacetylase (HDAC). These enzymes are involved in DNA replication and gene expression, respectively. Inhibition of these enzymes by CTB leads to cell cycle arrest and apoptosis in cancer cells. Inhibition of HDAC by CTB also leads to the re-expression of tumor suppressor genes that are silenced in cancer cells.
Biochemical and Physiological Effects:
CTB has been shown to have both biochemical and physiological effects. Biochemically, CTB inhibits the activity of enzymes such as topoisomerase II and HDAC. Physiologically, CTB has been shown to induce cell cycle arrest and apoptosis in cancer cells. CTB has also been shown to inhibit the growth of fungi that cause plant diseases.

Advantages and Limitations for Lab Experiments

One advantage of using CTB in lab experiments is its potential as an anti-cancer agent and fungicide. Another advantage is its ease of synthesis. However, one limitation is the lack of knowledge about its mechanism of action. Another limitation is the limited information available about its toxicity and side effects.

Future Directions

There are several future directions for the study of CTB. One direction is to further investigate its mechanism of action. Another direction is to study its potential use as a building block for the synthesis of new materials. Additionally, more research is needed to determine its toxicity and side effects. Further studies are also needed to investigate its potential use as an anti-cancer agent and fungicide in vivo.

Synthesis Methods

CTB can be synthesized using various methods, including the reaction of 2-chloro-1-naphthylamine with 4-(4H-1,2,4-triazol-4-yl)benzoyl chloride in the presence of a base. Another method involves the reaction of 2-chloro-1-naphthylamine with 4-(4H-1,2,4-triazol-4-yl)benzoic acid in the presence of a coupling agent such as EDC (N-ethyl-N’-(3-dimethylaminopropyl)carbodiimide). The yield of CTB using these methods ranges from 50-70%.

Scientific Research Applications

CTB has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, CTB has been studied for its potential use as an anti-cancer agent. CTB has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. In agriculture, CTB has been studied for its potential use as a fungicide. CTB has shown promising results in inhibiting the growth of fungi that cause plant diseases. In material science, CTB has been studied for its potential use as a building block for the synthesis of new materials.